Cas no 2137750-03-7 ({2,9-Dioxaspiro[5.5]undecan-3-yl}methanesulfinamide)

• Product Name: {2,9-Dioxaspiro[5.5]undecan-3-yl}methanesulfinamide
• CAS No: 2137750-03-7
• MF: C₁₀H₁₉NO₃S
• MW: 233.327761888504
• CID: 6349547
• PubChem ID: 165452946
• Update Time: 2025-07-20

{2,9-Dioxaspiro[5.5]undecan-3-yl}methanesulfinamide Chemical and Physical Properties

Names and Identifiers

• {2,9-dioxaspiro[5.5]undecan-3-yl}methanesulfinamide
• 2137750-03-7
• EN300-732879
• {2,9-Dioxaspiro[5.5]undecan-3-yl}methanesulfinamide

• Inchi： 1S/C10H19NO3S/c11-15(12)7-9-1-2-10(8-14-9)3-5-13-6-4-10/h9H,1-8,11H2
• InChI Key： XQBUFFFFRXHQBW-UHFFFAOYSA-N
• SMILES： S(CC1CCC2(CO1)CCOCC2)(N)=O

Computed Properties

• Exact Mass: 233.10856464g/mol
• Monoisotopic Mass: 233.10856464g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 80.8Ų

Additional information on {2,9-Dioxaspiro[5.5]undecan-3-yl}methanesulfinamide

Recent Advances in the Study of {2,9-Dioxaspiro[5.5]undecan-3-yl}methanesulfinamide (CAS: 2137750-03-7)

The compound {2,9-Dioxaspiro[5.5]undecan-3-yl}methanesulfinamide (CAS: 2137750-03-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This spirocyclic sulfinamide derivative exhibits promising biological activity, particularly in the modulation of protein-protein interactions (PPIs) and enzyme inhibition, making it a valuable candidate for drug discovery and development.

Recent studies have focused on elucidating the molecular mechanisms underlying the biological activity of {2,9-Dioxaspiro[5.5]undecan-3-yl}methanesulfinamide. Structural analysis reveals that the spirocyclic core and sulfinamide moiety play critical roles in binding to target proteins, such as kinases and proteases. Computational modeling and X-ray crystallography have provided insights into the compound's binding affinity and selectivity, highlighting its potential as a scaffold for designing novel inhibitors.

In vitro and in vivo studies have demonstrated the compound's efficacy in modulating key signaling pathways involved in inflammation and cancer. For instance, {2,9-Dioxaspiro[5.5]undecan-3-yl}methanesulfinamide has shown inhibitory effects on NF-κB and MAPK pathways, which are central to inflammatory responses and tumor progression. These findings suggest its potential as a lead compound for developing anti-inflammatory and anticancer agents.

Further research has explored the pharmacokinetic properties of {2,9-Dioxaspiro[5.5]undecan-3-yl}methanesulfinamide, including its metabolic stability and bioavailability. Preliminary data indicate that the compound exhibits favorable drug-like properties, with moderate plasma stability and permeability across biological membranes. However, optimization efforts are ongoing to enhance its pharmacokinetic profile and reduce potential off-target effects.

The synthesis of {2,9-Dioxaspiro[5.5]undecan-3-yl}methanesulfinamide has also been a focus of recent investigations. Novel synthetic routes have been developed to improve yield and scalability, facilitating its use in large-scale biological studies and preclinical testing. These advancements are critical for accelerating the compound's transition from bench to bedside.

In conclusion, {2,9-Dioxaspiro[5.5]undecan-3-yl}methanesulfinamide (CAS: 2137750-03-7) represents a promising chemical entity with diverse therapeutic potential. Ongoing research aims to further elucidate its mechanisms of action, optimize its pharmacological properties, and explore its applications in treating complex diseases. The compound's unique structural features and biological activity make it a compelling subject for future studies in chemical biology and drug development.